4-(trans-4-Butylcyclohexyl)phenylboronic acid

• IUPAC Name: [4-(4-butylcyclohexyl)phenyl]boronic acid
• InChI: InChI=1S/C16H25BO2/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(12-10-15)17(18)19/h9-14,18-19H,2-8H2,1H3
• InChI Key: XAPVHVFVQKPDAJ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2CCC(CC2)CCCC)(O)O
• Molecular Formula: C16H25BO2
• DSSTOX Substance ID: DTXSID40572953
• Molecular Weight: 260.2 g/mol
• CAS No.: 315220-11-2

Description

4-(trans-4-Butylcyclohexyl)phenylboronic acid is a useful research compound. Its molecular formula is C16H25BO2 and its molecular weight is 260.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques : A study by An Zhong-wei (2006) detailed the synthesis of compounds similar to 4-(trans-4-Butylcyclohexyl)phenylboronic acid, demonstrating optimized reaction conditions and yields of 52%–56% (An Zhong-wei, 2006).

• Nanocomposites and Material Properties : Research by Bezborodov et al. (2021) explored the use of derivatives of 6-Aryloxyhexanoic acid, including compounds similar to this compound, for creating anisotropic nanocomposites. These compounds were found effective in such applications (Bezborodov et al., 2021).

• Medical Imaging and Therapy : Li and Liu (2021) synthesized a phenylboronic acid-functionalized pyrene derivative for use in medical imaging and photodynamic therapy. This highlights the potential of phenylboronic acid derivatives in biomedicine (Li & Liu, 2021).

• Chemical Reactions and Catalysis : Studies on phenylboronic acids, including compounds structurally related to this compound, have shown their effectiveness as catalysts in various chemical reactions, such as the asymmetric 1,4-addition of arylboronic acids to cycloalkenones (Kuriyama & Tomioka, 2001).

• Bio-Applications : Phenylboronic-acid-modified nanoparticles have been studied for their potential as antiviral therapeutics, demonstrating the broad applicability of phenylboronic acid derivatives in biomedical research (Khanal et al., 2013).

• Polymer Chemistry : Phenylboronic acid-decorated polymeric nanomaterials have been investigated for advanced bio-applications, including drug delivery systems and biosensors, showcasing the versatility of these compounds (Lan & Guo, 2019).